2-Hydroxy-2-phenylbutyramide

• CAS No.: 131802-71-6
• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• IUPAC Name: 2-hydroxy-2-phenylbutanamide
• InChI: InChI=1S/C10H13NO2/c1-2-10(13,9(11)12)8-6-4-3-5-7-8/h3-7,13H,2H2,1H3,(H2,11,12)
• InChI Key: KHJLUGZFVDFOKZ-UHFFFAOYSA-N
• SMILES: CCC(C1=CC=CC=C1)(C(=O)N)O
• Synonyms: 2-hydroxy-2-phenylbutyramide

Description

2-Hydroxy-2-phenylbutyramide, also known as this compound, is a useful research compound. Its molecular formula is C10H13NO2 and its molecular weight is 179.22 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Carboxylic Acids - Acids, Carbocyclic - Phenylbutyrates - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

In a 1000 ml, two-opening ball matrass equipped with a separating funnel and a thermometer, 89.9 grams (0.67 moles) propiophenone, 100 ml water and 80 ml ethyl ether were added. The matrass was immersed in an ice and salt bath and 82 grams (1.67 moles) granulated sodium cyanide was added. The mixture was shaken vigorously for 20 minutes, and when the mixture temperature had dropped to 5° C., 140 ml (1.7 moles) concentrated hydrochloric acid from the separating funnel was added at such a speed that the temperature of the reaction stayed between 5° C. and 10° C. The addition took nearly two hours.